N-Aec-AF
Description
Based on standard nomenclature, the prefix "N-Aec" may suggest a modified amino group or acetylated derivative, while "AF" could denote functional attributes (e.g., aromatic fluorophores or affinity ligands). However, without explicit data, its exact structure, synthesis, or applications cannot be confirmed .
To comply with analytical reporting standards (per AOAC and ACS guidelines), a detailed introduction would require:
Properties
CAS No. |
73857-22-4 |
|---|---|
Molecular Formula |
C23H18N2O6 |
Molecular Weight |
418.4 g/mol |
IUPAC Name |
3-amino-N-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)propanamide |
InChI |
InChI=1S/C23H18N2O6/c24-8-7-21(28)25-12-1-4-16-15(9-12)22(29)31-23(16)17-5-2-13(26)10-19(17)30-20-11-14(27)3-6-18(20)23/h1-6,9-11,26-27H,7-8,24H2,(H,25,28) |
InChI Key |
XKJFDSHIDLKXTF-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1NC(=O)CCN)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
Canonical SMILES |
C1=CC2=C(C=C1NC(=O)CCN)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
Synonyms |
N-(2-aminoethylcarbonyl)-5(6)-aminofluorescein N-AEC-AF |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Following ’s framework, compounds comparable to N-Aec-AF might be categorized as structurally similar (e.g., sharing a core scaffold) or functionally similar (e.g., used in analogous applications). Below is a hypothetical comparison table, structured per ACS/AOAC standards for data presentation :
| Property | N-Aec-AF | Compound X (Structural Analog) | Compound Y (Functional Analog) |
|---|---|---|---|
| Chemical Formula | Not available | C₁₀H₁₂O₂N₂ | C₈H₁₀F₃N |
| Molecular Weight (g/mol) | — | 240.22 | 201.17 |
| CAS Registry Number | — | 123-45-6 | 789-01-2 |
| Applications | — | Drug intermediate | Fluorescent tagging |
| Toxicity (LC50, mg/L) | — | 4.5 (Fish) | 12.8 (Daphnia) |
| Synthetic Yield | — | 78% | 65% |
Key Findings (Hypothetical):
- Structural Comparison : Compound X shares a similar backbone (e.g., acetylated amine), but N-Aec-AF may exhibit higher thermal stability due to hypothesized fluorinated substituents .
- Functional Comparison : Compound Y, though structurally distinct, matches N-Aec-AF’s role in fluorescence assays but with lower quantum efficiency .
Limitations and Recommendations
Consult Specialized Databases : Use platforms like SciFinder, PubChem, or Reaxys for compound-specific data.
Adhere to Reporting Standards : Follow AOAC guidelines for methodological transparency (e.g., reagent purity, instrumentation details) .
Validate Sources : Use at least three peer-reviewed studies to justify comparisons, as mandated in academic chemistry .
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